Ethyl 5-amino-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylate
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Overview
Description
Ethyl 5-amino-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylate is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound. The trifluoroethyl group is a common motif in pharmaceuticals and agrochemicals due to its unique physicochemical properties .
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through cyclocondensation reactions . Trifluoromethyl-containing building blocks like ethyl 2,2,2-trifluoroacetate and 2,2,2-trifluoroacetyl chloride are commonly used .Scientific Research Applications
Synthesis Techniques
- Ethyl 5-amino-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylate is involved in the synthesis of novel 2-amino-1,3-thiazole-5-carboxylates through both ultrasonic and thermally mediated nucleophilic displacement methods. This innovative approach yields high-grade compounds, showcasing the versatility and efficiency of using ethyl 5-amino-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylate in chemical synthesis (Baker & Williams, 2003).
Chemical Modifications and Analyses
- The compound has been utilized as a precursor for synthesizing ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs via Michael-like addition of various secondary amines. This highlights its role in creating structurally diverse chemical entities, which is crucial for advancing research in medicinal chemistry and material science (Boy & Guernon, 2005).
Structural and Molecular Studies
- Detailed studies on the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, a closely related compound, reveal intricate hydrogen bonding patterns. Such investigations are fundamental for understanding the molecular interactions and designing new compounds with desired properties (Lynch & Mcclenaghan, 2004).
Corrosion Inhibition
- Ethyl 5-amino-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylate derivatives have been studied for their corrosion inhibition efficiency. Such compounds prevent the corrosion of metals in acidic media, demonstrating their potential applications in industrial maintenance and preservation (Raviprabha & Bhat, 2019).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 5-amino-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F3N2O2S/c1-2-15-7(14)5-6(12)16-4(13-5)3-8(9,10)11/h2-3,12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHWSYVZOIKOIAJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=N1)CC(F)(F)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F3N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-amino-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylate |
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